Cas no 464-36-8 (1,1,1,2,2,3,3,4,4,5,5-undecafluoro-5-[(undecafluoropentyl)oxy]pentane)

• Product Name: 1,1,1,2,2,3,3,4,4,5,5-undecafluoro-5-[(undecafluoropentyl)oxy]pentane
• CAS No: 464-36-8
• MF: C₁₀F₂₂O
• MW: 554.071280479431
• CID: 1517417
• PubChem ID: 136314
• Update Time: 2025-04-21

1,1,1,2,2,3,3,4,4,5,5-undecafluoro-5-[(undecafluoropentyl)oxy]pentane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,2,2,3,3,4,4,5,5-undecafluoro-5-[(undecafluoropentyl)oxy]pentane
• 1,1'-Oxybis(1,1,2,2,3,3,4,4,5,5,5-undecafluoropentane)
• 1,1'-Oxybis-(1,1,2,2,3,3,4,4,5,5,5-undecafluoropentane)
• 1,1,1,2,2,3,3,4,4,5,5-undecafluoro-5-(1,1,2,2,3,3,4,4,5,5,5-undecafluoropentoxy)pentane
• Perfluorodipentyl
• SCHEMBL21355
• LATSTSCBAMMVLW-UHFFFAOYSA-N
• 464-36-8
• bis-(undecafluoropentyl) ether
• DTXSID20196833

• Inchi： 1S/C10F22O/c11-1(12,3(15,16)7(23,24)25)5(19,20)9(29,30)33-10(31,32)6(21,22)2(13,14)4(17,18)8(26,27)28
• InChI Key： LATSTSCBAMMVLW-UHFFFAOYSA-N
• SMILES： FC(C(OC(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 553.9597
• Monoisotopic Mass: 553.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.729
• Boiling Point: 148.3°C at 760 mmHg
• Flash Point: 49.4°C
• Refractive Index: 1.264
• PSA: 9.23